1,4-Dichloro-2-butene cis & trans 1,4-Dichloro-2-butene cis & trans 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998)
Trans-1,4-Dichlorobutene is an organochlorine compound.
Brand Name: Vulcanchem
CAS No.: 764-41-0
VCID: VC0165236
InChI: InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2
SMILES: C(C=CCCl)Cl
Molecular Formula: C4-H6-Cl2
Molecular Weight: 124.99 g/mol

1,4-Dichloro-2-butene cis & trans

CAS No.: 764-41-0

Reference Standards

VCID: VC0165236

Molecular Formula: C4-H6-Cl2

Molecular Weight: 124.99 g/mol

1,4-Dichloro-2-butene cis & trans - 764-41-0

CAS No. 764-41-0
Product Name 1,4-Dichloro-2-butene cis & trans
Molecular Formula C4-H6-Cl2
Molecular Weight 124.99 g/mol
IUPAC Name 1,4-dichlorobut-2-ene
Standard InChI InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2
Standard InChIKey FQDIANVAWVHZIR-UHFFFAOYSA-N
Isomeric SMILES C(/C=C/CCl)Cl
Impurities Technical material with an 85% composition of the trans-isomer, the remainder is predominantly the cis-isome
SMILES C(C=CCCl)Cl
Canonical SMILES C(C=CCCl)Cl
Boiling Point 313 °F at 760 mm Hg (USCG, 1999)
312 °F at 758 mm Hg (EPA, 1998)
155.3 °C
155.4 °C
152.5 °C
158 °C
Colorform COLORLESS LIQUID
Colorless liquid
Density 1.112 at 68 °F (USCG, 1999)
1.183 at 77 °F (EPA, 1998)
1.183 @ 25 °C/4 °C
1.188 @ 25 °C/4 °C
1.1858
Flash Point 53 °C (139 °F)
Melting Point -54 °F (USCG, 1999)
34 to 37 °F (EPA, 1998)
-14.166666666699998 °C
2 °C
-48 °C
3.5 °C
Physical Description 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998)
Liquid
Description 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998)
Trans-1,4-Dichlorobutene is an organochlorine compound.
Shelf Life Reacts slowly with water to form hydrochloric acid. /Dichlorobutene/
Solubility 0.01 M
Sol in alcohol, ether, acetone, benzene
SOL IN CHLOROFORM, ORGANIC SOLVENTS
In water, 850 mg/l @ 25 °C
In water , 580 mg/l @ 25 °C
Miscible with benzene, alc, carbon tetrachloride; immiscible with ethylene glycol and glycerol.
Soluble in ether.
Water solubility = 580 mg/l at 25 °C
Synonyms 1,4-dichloro-2-butene
1,4-dichloro-2-butene, (E)-isomer
1,4-dichloro-2-butene, (Z)-isome
Vapor Density 4 (EPA, 1998) (Relative to Air)
Vapor Pressure 3.75 mmHg
3.43 mm Hg @ 25 °C
4.09 mm Hg @ 25 °C
3 mm Hg @ 25 °C
PubChem Compound 15122
Last Modified Nov 11 2021
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